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Get Quote

2-Fluorobutane (CAS 359-01-3) is a simple fluorinated hydrocarbon that serves as a valuable compound in

research, particularly for studying the effects of fluorine substitution on reaction kinetics and molecular

conformation. Its practical applications are niche but demonstrate its unique reactivity.

Application Area
Description & Role of 2-
Fluorobutane

Key Findings / Use Conditions

Fundamental
Reaction Studies

Model substrate for exploring
elimination reaction mechanisms
(E2, E1cb) in gas-phase studies. [1]

Gas-phase ab initio calculations show
regiochemistry depends on transition

state nature; E1cb-like paths favor less-
substituted alkene. [1]

Conformational
Analysis

Subject of spectroscopic studies (IR,
Raman) to determine stable

molecular conformers and energy
differences. [2]

Three conformers identified: Me-trans is
most stable (50% population at ambient

temp), F-trans (31%), and H-trans
(19%). [2]

Industrial Plasma
Etching

Component of a seasoning gas for
plasma processing chambers before

etching steps, likely forming a
protective film. [3]

Used in a mixture with nitrogen to
stabilize the chamber's internal surface

before an etching process that uses 2-
fluorobutane as an etchant. [3]

Detailed Experimental Protocols
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Protocol 1: Synthesis of 2-Fluorobutane from 2-Butanol

This synthesis uses methanesulfonyl fluoride and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in a

dehydrohalogenation-type reaction [4].

Objective: To synthesize 2-fluorobutane from 2-butanol.

Materials:
Reactants: 2-Butanol (56.7 g), 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 85.3 g),

Methanesulfonyl Fluoride (50 g).
Equipment: 300 mL glass reactor with stir bar, dropping funnel, thermometer, collection

receiver, dry ice-ethanol bath, nitrogen atmosphere setup.
Step-by-Step Procedure:

Setup: Charge the reactor with 2-butanol and DBU. Establish a nitrogen atmosphere for an
inert environment. [4]

Reaction: Heat reactor to 60°C. Add methanesulfonyl fluoride dropwise via funnel over ~1 hour.
Maintain at 60°C for 5 hours after addition. [4]

Distillation: Raise temperature to 100°C to distill product. Collect condensed organic fraction in
receiver cooled with dry ice-ethanol bath. [4]

Analysis: Analyze distillate with gas chromatography. Confirm structure and purity using ¹H-
NMR and ¹⁹F-NMR spectroscopy. [4]

Characterization Data:
Yield: 27.6 g (71.2% with respect to methanesulfonyl fluoride). [4]

¹H-NMR (CDCl₃, δ ppm): 0.88 (t, 3H), 1.17 (dq, 3H), 1.73 (m, 2H), 4.35 (m, 1H). [4]
¹⁹F-NMR (CDCl₃, δ ppm): -173 (m, F). [4]

Protocol 2: Gas-Phase Elimination Reaction Studies

This protocol outlines a computational methodology for studying the elimination reactions of 2-

fluorobutane, based on published research [1].

Objective: To examine the regio- and stereoselectivities of elimination reactions between 2-
fluorobutane and various anionic bases.

Computational Methods:
Level of Theory: ab initio calculations.

System Setup: Model the reaction pathways for a series of nucleophiles (e.g., F⁻, HO⁻,
CH₃O⁻, NH₂⁻) reacting with 2-fluorobutane. [1]

Analysis: Calculate transition states and energies to determine preference for Hofmann vs.
Zaitsev elimination products, and E vs Z alkene stereochemistry. [1]
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Key Experimental Insight: The regiochemical outcome (which alkene forms) is closely tied to the

transition state's position on the E2 spectrum, not necessarily the degree of π-bond formation. [1]

Spectroscopic and Conformational Data

The table below summarizes key vibrational and conformational data essential for identifying and working

with 2-fluorobutane.

Property Details & Experimental Conditions Significance / Reference

Conformers &
Stability

Three rotamers identified: Me-trans
(lowest energy), F-trans (+1.21 kJ/mol),
H-trans (+2.49 kJ/mol). [2]

Critical for understanding physical

properties & reactivity; determined via
IR in liquid krypton & ab initio calc. [2]

Vibrational
Assignment

IR spectra (3500-50 cm⁻¹) of gas/solid;
Raman (3500-50 cm⁻¹) of liquid; complete

assignment for Me-trans conformer. [2]

Serves as a reference for identifying 2-
fluorobutane and distinguishing its

conformers in the lab. [2]

Industrial Application Workflow

The diagram below illustrates the use of 2-fluorobutane in a plasma etching process.
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Seasoning Gas Composition

Etching Gas Composition

Start: Plasma Chamber Prep

Seasoning Step

Plasma Etching Step 2-Fluorobutane

End: Process Complete 2-Fluorobutane
(as etching gas)

Nitrogen

Click to download full resolution via product page

Handling and Safety Considerations

General Caution: Although specific safety data for 2-fluorobutane is limited in the search results,

related volatile fluorocarbons require standard precautions.
Recommended PPE: Based on handling similar compounds, use eyesields, gloves, and adequate

ventilation. For the synthesis protocol, maintain an inert atmosphere to prevent formation of
hazardous vapors [4].

Industrial Context: In plasma etching, the compound is contained within a processing chamber,
mitigating exposure risk [3].

Conclusion

2-Fluorobutane is a straightforward yet informative molecule for probing fundamental organic reaction

mechanisms and conformational stability. While its direct synthetic utility might be limited, its role in

advanced material processing, such as plasma chamber seasoning, presents a valuable and specific industrial
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application. The provided protocols and data offer a foundation for its use in both research and development

settings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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